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Compound of Interest

Compound Name: Tert-butyl 2-methylpropanoate

Cat. No.: B095702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tert-butyl 2-
methylpropanoate as a fragrance ingredient. It includes its chemical and physical properties,

olfactory profile, and methodologies for its analysis and evaluation in fragrance formulations.

Introduction to Tert-butyl 2-methylpropanoate
Tert-butyl 2-methylpropanoate, also known as tert-butyl isobutyrate, is a carboxylic ester with

the molecular formula C₈H₁₆O₂.[1] Due to its characteristic fruity aroma, it holds potential as a

fragrance ingredient in various consumer products. Esters are widely recognized for their

pleasant scents and are key components in the creation of fruity and floral fragrance accords.

[2][3][4] The branched structure of tert-butyl 2-methylpropanoate suggests a complex and

pleasant olfactory profile.

Physicochemical Properties
A summary of the key physicochemical properties of tert-butyl 2-methylpropanoate and its

close isomer, isobutyl isobutyrate, is presented in Table 1. This data is crucial for formulation

development, stability testing, and safety assessments.

Table 1: Physicochemical Properties of Tert-butyl 2-methylpropanoate and Isobutyl

isobutyrate
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Property
Tert-butyl 2-
methylpropanoate

Isobutyl isobutyrate
(isomer)

IUPAC Name tert-butyl 2-methylpropanoate
2-methylpropyl 2-

methylpropanoate

Synonyms
tert-butyl isobutyrate, t-butyl

isobutyrate
Isobutyl 2-methylpropanoate

CAS Number 16889-72-8 97-85-8

Molecular Formula C₈H₁₆O₂ C₈H₁₆O₂

Molecular Weight 144.21 g/mol 144.21 g/mol

Appearance Colorless liquid Colorless liquid

Odor Profile Fruity (presumed)
Pleasant, fruity, pineapple,

grape, banana

Boiling Point Not available 148.6 °C

Vapor Pressure Not available 4.33 mm Hg at 25 °C[5]

Solubility
Insoluble in water; soluble in

alcohol and ethers

Insoluble in water; soluble in

alcohol and ethers

Data for tert-butyl 2-methylpropanoate is based on available information and inferences from

its isomer. Data for isobutyl isobutyrate is provided for comparison and as a proxy where direct

data for the target compound is unavailable.

Olfactory Profile and Applications
While specific data for tert-butyl 2-methylpropanoate is limited, the olfactory profiles of its

isomers, such as isobutyl isobutyrate and 2-methylbutyl isobutyrate, provide strong indications

of its scent characteristics. Isobutyl isobutyrate is described as having a pleasant, fruity odor

reminiscent of pineapple, grapes, and bananas.[5] 2-methylbutyl isobutyrate is characterized

by a herbaceous, fruity, and somewhat earthy fragrance.[6] Based on these profiles, tert-butyl
2-methylpropanoate is expected to possess a sweet, fruity aroma, making it suitable for

inclusion in fragrance compositions for a variety of products, including:
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Fine Fragrances: As a top note to impart a fresh, fruity lift.

Personal Care Products: In shampoos, shower gels, and lotions to provide a pleasant scent

experience.

Household Products: In air fresheners and cleaning products to mask malodors and add a

fresh aroma.

Fruity esters are typically used at low concentrations in fragrance formulations, often as part of

a complex accord to achieve a desired scent profile.[7]

Experimental Protocols
This protocol describes a general method for the synthesis of tert-butyl 2-methylpropanoate
from isobutyric acid and tert-butanol using an acid catalyst.[8][9]

Materials:

Isobutyric acid

Tert-butanol

Concentrated sulfuric acid (catalyst)

Toluene (or other suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Dean-Stark apparatus

Round-bottom flask, condenser, heating mantle, magnetic stirrer

Separatory funnel

Procedure:

Set up a round-bottom flask with a Dean-Stark apparatus, condenser, and magnetic stirrer.
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To the flask, add isobutyric acid (1 equivalent) and an excess of tert-butanol (e.g., 3

equivalents).

Add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the mixture to reflux and continue heating until the theoretical amount of water has

been collected in the Dean-Stark trap.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize the acid catalyst.

Wash with brine (saturated NaCl solution).

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Purify the crude product by distillation to obtain pure tert-butyl 2-methylpropanoate.
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Synthesis Workflow
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Caption: Synthesis workflow for tert-butyl 2-methylpropanoate.

This protocol outlines the analysis of tert-butyl 2-methylpropanoate for purity assessment

and its identification within a fragrance mixture.[10][11][12]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)
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Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

Sample Preparation:

For Purity Assessment: Dilute the synthesized tert-butyl 2-methylpropanoate in a suitable

solvent (e.g., ethanol, dichloromethane) to an appropriate concentration (e.g., 100 ppm).

For Fragrance Mixture Analysis: Dilute the fragrance oil or product extract in a suitable

solvent.

GC-MS Conditions (Example):

Injector Temperature: 250°C

Oven Program: 50°C (hold for 2 min), ramp at 5°C/min to 250°C (hold for 5 min)

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mass Range: m/z 40-400

Data Analysis:

Identify the peak corresponding to tert-butyl 2-methylpropanoate by its retention time and

mass spectrum.

Determine the purity by calculating the peak area percentage.

For fragrance mixtures, identify and quantify the compound using a calibrated standard.
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GC-MS Analysis Workflow
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Caption: Workflow for GC-MS analysis of fragrance ingredients.

This protocol describes a method for the sensory evaluation of tert-butyl 2-methylpropanoate
to determine its odor profile.

Panel:

A panel of trained sensory assessors (e.g., 8-12 individuals).
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Sample Preparation:

Prepare dilutions of tert-butyl 2-methylpropanoate in a suitable odorless solvent (e.g.,

dipropylene glycol, ethanol) at various concentrations (e.g., 1%, 5%, 10%).

Procedure:

Dip smelling strips into the prepared solutions.

Present the smelling strips to the panelists in a randomized and blinded manner.

Ask panelists to describe the odor using a standardized vocabulary of fragrance descriptors

(e.g., fruity, sweet, green, floral, etc.).

Ask panelists to rate the intensity of the odor on a labeled magnitude scale (e.g., 0 = no odor,

10 = extremely strong).

Record and analyze the responses to generate an odor profile.

This protocol outlines a method for assessing the stability of a fragrance formulation containing

tert-butyl 2-methylpropanoate in a consumer product base.

Sample Preparation:

Prepare a batch of the consumer product base (e.g., lotion, shampoo).

Incorporate the fragrance oil containing tert-butyl 2-methylpropanoate at a specified

concentration.

Package the final product in its intended packaging.

Storage Conditions:

Store samples under various conditions to simulate different environmental exposures:

Accelerated Aging: 40°C for 3 months

Room Temperature: 25°C for the intended shelf life
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Light Exposure: Under controlled UV light

Evaluation:

At specified time points (e.g., 1, 2, 3 months for accelerated testing), evaluate the samples

for:

Odor: Compare the scent of the aged samples to a fresh control sample.

Color and Appearance: Note any changes in color or clarity.

pH and Viscosity: Measure any changes in the physical properties of the product.

Analyze the fragrance composition of aged samples using GC-MS to quantify any

degradation of tert-butyl 2-methylpropanoate.

Olfactory Signaling Pathway
The perception of fruity esters like tert-butyl 2-methylpropanoate is initiated by their

interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs)

located on the cilia of olfactory sensory neurons.[13][14][15][16]
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Olfactory Signaling Pathway for Esters
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Caption: Olfactory signal transduction cascade for esters.
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The binding of the ester to its specific OR triggers a conformational change in the receptor,

leading to the activation of the G-protein, Gαolf.[14] This, in turn, activates adenylyl cyclase,

which catalyzes the conversion of ATP to cyclic AMP (cAMP).[13][15] The increase in

intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of

sodium and calcium ions.[14][15] This influx depolarizes the neuron, generating an action

potential that is transmitted to the olfactory bulb in the brain, resulting in the perception of a

fruity scent.

Safety and Regulatory Information
Tert-butyl 2-methylpropanoate is classified as a flammable liquid and vapor. It may cause

skin and serious eye irritation, as well as respiratory irritation.[1] Appropriate personal

protective equipment should be worn when handling this material. For detailed safety

information, refer to the Safety Data Sheet (SDS). The use of fragrance ingredients is regulated

by organizations such as the International Fragrance Association (IFRA) to ensure their safe

use in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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